Cas no 941955-94-8 (N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 941955-94-8
• MF: C₂₃H₃₀N₂O₃S
• MW: 414.560904979706
• CID: 6026156
• PubChem ID: 16927659
• Update Time: 2025-07-31

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide
• N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]-4-propan-2-ylbenzenesulfonamide
• N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]-4-(propan-2-yl)benzene-1-sulfonamide
• 941955-94-8
• F2385-0439
• AKOS024645510
• N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-isopropylbenzenesulfonamide

• Inchi： 1S/C23H30N2O3S/c1-16(2)13-14-25-22-11-8-20(15-19(22)7-12-23(25)26)24-29(27,28)21-9-5-18(6-10-21)17(3)4/h5-6,8-11,15-17,24H,7,12-14H2,1-4H3
• InChI Key： PMVDEYKSGFBQRT-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCC(C)C)(=O)=O)=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 414.19771400g/mol
• Monoisotopic Mass: 414.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 74.9Ų

Additional information on N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide (CAS No. 941955-94-8): A Comprehensive Overview

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide (CAS No. 941955-94-8) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This sulfonamide derivative is characterized by its unique molecular structure, which combines a tetrahydroquinoline core with a sulfonamide functional group. The compound's intricate design makes it a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates.

The molecular formula of N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide reflects its complex architecture, which includes a 3-methylbutyl side chain and an isopropyl-substituted benzene ring. These structural features contribute to its potential applications in drug discovery, particularly in the development of targeted therapies. Researchers are increasingly focusing on such compounds due to their ability to interact with specific biological targets, making them valuable in the study of enzyme inhibition and receptor modulation.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide in medicine?" Current research suggests that this compound may have implications in the treatment of inflammatory conditions and metabolic disorders. Its sulfonamide moiety is particularly noteworthy, as this functional group is commonly found in antibiotics and other therapeutic agents. However, further studies are needed to fully elucidate its pharmacological profile.

In the context of chemical synthesis, N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide serves as an important intermediate. Its synthesis typically involves multi-step organic reactions, including amidation and sulfonylation processes. The compound's purity and yield are critical factors for researchers, which is why advanced analytical techniques such as HPLC and NMR spectroscopy are often employed to characterize it.

The market demand for specialized compounds like N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide has been steadily increasing, driven by the growing pharmaceutical and biotechnology industries. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS No. 941955-94-8 is a key identifier used in procurement and regulatory documentation.

Another trending topic in the scientific community is the computational modeling of such compounds. Researchers are using molecular docking and QSAR studies to predict the biological activity of N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide. These in silico methods help in optimizing the compound's structure for enhanced efficacy and reduced side effects, aligning with the modern approach to rational drug design.

From a safety and handling perspective, N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide should be handled with standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper personal protective equipment (PPE) such as gloves and goggles is recommended during its use. Researchers often inquire about its storage conditions, which typically involve keeping the compound in a cool, dry place away from direct sunlight.

In summary, N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(propan-2-yl)benzene-1-sulfonamide (CAS No. 941955-94-8) represents a fascinating area of study in both chemistry and pharmacology. Its unique structure and potential applications make it a compound of interest for researchers aiming to develop new therapeutic agents and chemical tools. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the ongoing quest for innovative solutions in healthcare and beyond.